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Compound of Interest

Compound Name: Guanylate cyclase-IN-1

Cat. No.: B1375327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the handling, storage, and use of

Guanylate Cyclase-IN-1, a potent inhibitor of soluble guanylate cyclase (sGC). The

information is intended to assist researchers in designing and executing experiments to

investigate the nitric oxide (NO)/cyclic guanosine monophosphate (cGMP) signaling pathway.

Product Information
Property Value Reference

Chemical Name

6-amino-2-{1-[(2-

fluorophenyl)methyl]pyrazolo[3

,4-b]pyridin-3-yl}-7,9-dimethyl-

8,9-dihydro-7H-purin-8-one

Molecular Formula C₂₀H₁₇FN₈O

Molecular Weight 404.40 g/mol [1]

CAS Number 1361569-23-4 [1]

Appearance Off-white to pink solid [1]
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Proper handling and storage of Guanylate Cyclase-IN-1 are critical to maintain its stability and

activity.

Safety Precautions
Guanylate Cyclase-IN-1 should be handled by trained personnel in a laboratory setting. The

following safety precautions are recommended:

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).

Precautionary Measures:

Wear protective gloves, clothing, eye protection, and face protection.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse

mouth.

IF ON SKIN: Wash with plenty of soap and water.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
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Form
Storage
Temperature

Duration
Special
Conditions

Reference

Solid 2-8°C Long-term

Keep in a dark

place, under an

inert

atmosphere.

Stock Solution -20°C 1 month

Protect from

light. Aliquot to

avoid repeated

freeze-thaw

cycles.

[1]

-80°C 6 months

Protect from

light. Aliquot to

avoid repeated

freeze-thaw

cycles.

[1]

Solubility
Solvent Concentration Notes Reference

DMF 2 mg/mL (4.95 mM)

May require ultrasonic

treatment to fully

dissolve.

[1]

DMSO Not specified

As a common solvent

for similar

compounds, it is

recommended to test

solubility starting with

a small amount.

Signaling Pathway
Guanylate Cyclase-IN-1 is an inhibitor of soluble guanylate cyclase (sGC), a key enzyme in

the nitric oxide (NO) signaling pathway. sGC is a heterodimeric hemoprotein that, upon
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activation by NO, catalyzes the conversion of guanosine triphosphate (GTP) to the second

messenger cyclic guanosine monophosphate (cGMP).[2] cGMP, in turn, activates downstream

effectors such as protein kinase G (PKG), leading to various physiological responses including

smooth muscle relaxation and vasodilation.[2]
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Caption: The Nitric Oxide/cGMP Signaling Pathway and the inhibitory action of Guanylate
Cyclase-IN-1.

Experimental Protocols
The following are generalized protocols for assessing the inhibitory activity of Guanylate
Cyclase-IN-1. Optimal conditions may vary depending on the specific experimental setup and

should be determined empirically.

In Vitro sGC Inhibition Assay
This protocol outlines a method to determine the half-maximal inhibitory concentration (IC₅₀) of

Guanylate Cyclase-IN-1 on purified sGC.
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Caption: Workflow for the in vitro sGC inhibition assay.
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Materials:

Purified soluble guanylate cyclase (sGC)

Guanylate Cyclase-IN-1

NO donor (e.g., Sodium Nitroprusside - SNP)

Guanosine 5'-triphosphate (GTP)

Assay Buffer (e.g., 50 mM TEA-HCl, pH 7.4, containing 3 mM MgCl₂, 0.1 mM IBMX)

96-well microplate

cGMP detection kit (e.g., ELISA or TR-FRET)

Procedure:

Prepare Guanylate Cyclase-IN-1 dilutions: Prepare a serial dilution of Guanylate Cyclase-
IN-1 in the assay buffer. A suggested starting concentration range is 0.1 nM to 100 µM.

Pre-incubation: In a 96-well plate, add the purified sGC to each well. Add the different

concentrations of Guanylate Cyclase-IN-1 to the respective wells. Include a vehicle control

(e.g., DMSO). Incubate for 15-30 minutes at room temperature.

Initiate Reaction: Add the NO donor (e.g., 100 µM SNP) and GTP (e.g., 1 mM) to each well

to start the reaction.

Incubation: Incubate the plate at 37°C for a defined period (e.g., 10-30 minutes).

Terminate Reaction: Stop the reaction by adding a stop solution (e.g., 0.1 M HCl).

Measure cGMP: Determine the concentration of cGMP in each well using a commercial

cGMP detection kit according to the manufacturer's instructions.

Data Analysis: Plot the percentage of sGC activity against the log concentration of

Guanylate Cyclase-IN-1. Calculate the IC₅₀ value using a suitable non-linear regression

analysis software.
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Cell-Based Assay for cGMP Measurement
This protocol describes a method to assess the effect of Guanylate Cyclase-IN-1 on cGMP

levels in cultured cells.
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Caption: Workflow for the cell-based cGMP measurement assay.

Materials:

Cell line expressing sGC (e.g., vascular smooth muscle cells, platelets)

Cell culture medium and supplements

Guanylate Cyclase-IN-1

NO donor (e.g., SNP or DEA/NO)

Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cGMP degradation

Lysis buffer (e.g., 0.1 M HCl)

cGMP detection kit

Procedure:

Cell Culture: Seed cells in a multi-well plate and culture until they reach the desired

confluency.

Pre-treatment: Replace the culture medium with serum-free medium containing a PDE

inhibitor (e.g., 0.5 mM IBMX) and incubate for 10-30 minutes at 37°C.

Inhibitor Treatment: Add various concentrations of Guanylate Cyclase-IN-1 to the wells.

Include a vehicle control. Incubate for a predetermined time (e.g., 30-60 minutes).

sGC Stimulation: Add an NO donor to stimulate sGC activity and incubate for a short period

(e.g., 5-15 minutes).

Cell Lysis: Aspirate the medium and lyse the cells by adding a lysis buffer (e.g., 0.1 M HCl).

cGMP Measurement: Collect the cell lysates and measure the intracellular cGMP

concentration using a suitable assay kit.
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Data Analysis: Normalize the cGMP levels to the protein concentration of each sample.

Compare the cGMP levels in the treated groups to the control group to determine the

inhibitory effect of Guanylate Cyclase-IN-1.

Troubleshooting
Issue Possible Cause Suggested Solution

Compound precipitation in

stock solution

Poor solubility in the chosen

solvent.

Try gentle warming or

sonication. If precipitation

persists, consider using an

alternative solvent or preparing

a more dilute stock solution.

High variability in assay results

Inconsistent pipetting, cell

seeding, or reagent

preparation.

Ensure accurate and

consistent pipetting

techniques. Use a

multichannel pipette for

reagent addition where

possible. Ensure uniform cell

seeding density. Prepare fresh

reagents for each experiment.

No or low inhibition observed

Inactive compound, incorrect

assay conditions, or low sGC

expression in cells.

Verify the integrity of the

compound. Optimize

incubation times and

concentrations of the inhibitor,

NO donor, and GTP. Use a cell

line known to have high sGC

expression or a positive control

inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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